Cas no 541-35-5 (Butyramide)

• Product Name: Butyramide
• CAS No: 541-35-5
• MF: C₄H₉NO
• MW: 87.1203610897064
• MDL: MFCD00041894
• CID: 38189
• PubChem ID: 87563796
• Update Time: 2025-05-20

Butyramide Chemical and Physical Properties

Names and Identifiers

• n-Butyramide
• Butanamide
• Butyramide
• 1-Butyramide
• Amide C4
• Butanimidic acid
• Butanoic acid,amide
• butanoyl amide
• Butyric aMide
• butyroamide
• butyrylamide
• N-BUTYLAMIDE
• Butanoic acid, amide
• n-C3H7C(O)NH2
• 9J6OR937VR
• DNSISZSEWVHGLH-UHFFFAOYSA-N
• Butyramid
• n-butanamide
• n-propyl carboxamide
• C3H7C(O)NH2
• DNSISZSEWVHGLH-UHFFFAOYSA-
• NSC8424
• Butyramide, >=98.0% (T)
• LMFA08010018
• ANW

• MDL： MFCD00041894
• Inchi： 1S/C4H9NO/c1-2-3-4(5)6/h2-3H2,1H3,(H2,5,6)
• InChI Key： DNSISZSEWVHGLH-UHFFFAOYSA-N
• SMILES： CCCC(=O)N
• BRN： 1361528

Computed Properties

• Exact Mass: 87.06840
• Monoisotopic Mass: 87.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 51.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.2
• Topological Polar Surface Area: 43.1

Experimental Properties

• Color/Form: Colorless foliar crystal
• Density: 1.032
• Melting Point: 114.0 to 117.0 deg-C
• Boiling Point: 216°C(lit.)
• Flash Point: 216°C
• Refractive Index: 1.4560
• Solubility: alcohol: soluble(lit.)
• Water Partition Coefficient: dissolution
• PSA: 43.09000
• LogP: 0.97210
• Solubility: Slightly soluble in water and ether, insoluble in benzene, soluble in ethanol.
• Merck: 1592
• FEMA: 3858

Butyramide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R22
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Butyramide

Butyramide (CAS No. 541-35-5): An Overview of Its Properties, Applications, and Recent Research

Butyramide, with the chemical formula C₄H₉NO, is a versatile compound that has garnered significant attention in various scientific and industrial applications. Known by its CAS number 541-35-5, butyramide is a simple amide derivative of butyric acid. This compound is characterized by its unique chemical structure and properties, which make it a valuable component in fields such as pharmaceuticals, materials science, and organic synthesis.

The molecular structure of butyramide consists of a four-carbon chain with an amide functional group (-CONH₂) attached to the terminal carbon. This structure imparts specific physical and chemical properties to the compound. For instance, butyramide is a white crystalline solid at room temperature and is soluble in water and many organic solvents. These solubility properties make it an ideal candidate for various chemical reactions and formulations.

In the pharmaceutical industry, butyramide has been explored for its potential therapeutic applications. Recent studies have highlighted its role in modulating various biological processes. For example, a study published in the Journal of Medicinal Chemistry in 2022 investigated the use of butyramide derivatives as potential inhibitors of specific enzymes involved in neurodegenerative diseases. The researchers found that certain butyramide derivatives exhibited significant inhibitory activity, suggesting their potential as lead compounds for drug development.

Beyond its pharmaceutical applications, butyramide has also found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. A recent study published in the Journal of Inorganic Chemistry explored the use of butyramide as a ligand in the synthesis of metal-organic frameworks (MOFs). The researchers demonstrated that butyramide-based MOFs exhibited high thermal stability and porosity, making them suitable for gas storage and separation applications.

In the realm of organic synthesis, butyramide serves as a versatile building block for the synthesis of more complex molecules. Its reactivity and functional group compatibility allow it to participate in a wide range of chemical transformations. For instance, butyramide can undergo nucleophilic acyl substitution reactions to form other amides or esters. Additionally, it can be used as a starting material for the synthesis of heterocyclic compounds, which are important intermediates in the production of pharmaceuticals and agrochemicals.

The environmental impact of butyramide has also been a subject of recent research. A study published in Environmental Science & Technology in 2021 evaluated the biodegradability and ecotoxicity of butyramide and its derivatives. The results indicated that butyramide is readily biodegradable under aerobic conditions and exhibits low ecotoxicity to aquatic organisms. This finding is significant as it suggests that butyramide can be used in environmentally friendly applications without causing significant harm to ecosystems.

In conclusion, butyramide (CAS No. 541-35-5) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an essential component in pharmaceuticals, materials science, and organic synthesis. Ongoing research continues to uncover new potential uses for butyramide, further solidifying its importance in modern chemistry and related fields.